Cas no 6469-73-4 (Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide)
6469-73-4 structure
Product Name:Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
CAS No:6469-73-4
MF:C10H13NO
MW:163.216322660446
CID:419169
PubChem ID:12307825
Update Time:2025-04-19
Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
- 2-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium
- SCHEMBL7904056
- 5,6,7,8-tetrahydroquinaldine N-oxide
- 6469-73-4
- DTXSID70487026
-
- Inchi: 1S/C10H13NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h6-7H,2-5H2,1H3
- InChI Key: QADHFSIXMDYMMH-UHFFFAOYSA-N
- SMILES: [O-][N+]1C(C)=CC=C2C=1CCCC2
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- PSA: 26.94
Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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